Cas no 1448123-75-8 (4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}benzonitrile)

• Product Name: 4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}benzonitrile
• CAS No: 1448123-75-8
• MF: C₁₄H₁₀N₄O
• MW: 250.255402088165
• CID: 5822945
• PubChem ID: 71805756
• Update Time: 2025-10-30

4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carbonyl)benzonitrile
• Benzonitrile, 4-[(5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)carbonyl]-
• 4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}benzonitrile
• AKOS024558247
• 1448123-75-8
• 4-(6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-6-carbonyl)benzonitrile
• F6435-1823

• Inchi： 1S/C14H10N4O/c15-5-10-1-3-11(4-2-10)14(19)18-7-12-6-16-9-17-13(12)8-18/h1-4,6,9H,7-8H2
• InChI Key： SUQCVRPEIOQJHS-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(N2CC3=CN=CN=C3C2)=O)C=C1

Computed Properties

• Exact Mass: 250.08546096g/mol
• Monoisotopic Mass: 250.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 519.5±50.0 °C(Predicted)
• pka: 1.61±0.20(Predicted)

Additional information on 4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}benzonitrile

Comprehensive Overview of 4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}benzonitrile (CAS No. 1448123-75-8)

In the realm of pharmaceutical intermediates and bioactive molecules, 4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}benzonitrile (CAS No. 1448123-75-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a pyrrolopyrimidine core linked to a benzonitrile moiety, is increasingly studied for its role in drug discovery and medicinal chemistry. Researchers and industry professionals are keen to explore its synthesis, properties, and therapeutic relevance, aligning with current trends in small-molecule drug development and kinase inhibitor design.

The pyrrolopyrimidine scaffold is a privileged structure in medicinal chemistry, often found in compounds targeting protein kinases and signal transduction pathways. The incorporation of a benzonitrile group further enhances the molecule's binding affinity and selectivity, making it a promising candidate for cancer therapy and inflammatory diseases. Recent publications highlight its potential as a JAK2 inhibitor, a hot topic in autoimmune and oncology research. This aligns with the growing demand for targeted therapies and precision medicine, which dominate current biomedical discussions.

From a synthetic perspective, CAS No. 1448123-75-8 poses intriguing challenges due to its fused heterocyclic system. Optimizing its yield and purity is critical for scaling up production, a common concern for pharmaceutical manufacturers and contract research organizations (CROs). Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, reflecting the industry's emphasis on GMP compliance and regulatory standards.

Beyond its biochemical applications, this compound's structure-activity relationship (SAR) is a focal point for computational chemists leveraging AI-driven drug design. Tools like molecular docking and QSAR modeling are employed to predict its interactions with biological targets, addressing the rising interest in in silico screening and virtual compound libraries. Such approaches reduce R&D costs and accelerate timelines, key priorities for biotech startups and academic labs.

Environmental and safety profiles of 4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}benzonitrile are also under scrutiny, given the pharmaceutical industry's shift toward green chemistry. Solvent selection, waste minimization, and energy-efficient processes are frequently searched topics, underscoring the need for sustainable practices in API synthesis. Regulatory bodies like the FDA and EMA increasingly prioritize eco-friendly methodologies, influencing procurement decisions.

In summary, CAS No. 1448123-75-8 exemplifies the intersection of innovation and practicality in modern drug development. Its versatility as a building block for high-value therapeutics, coupled with advancements in synthetic chemistry and bioinformatics, positions it as a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to contribute to breakthroughs in personalized medicine and next-generation treatments.